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Compound of Interest

N,N'-bis(3-
Compound Name: o
acetylphenyl)nonanediamide

Cat. No.: B323586

IUPAC Nomenclature: N,N'-bis(3-acetylphenyl)nonanediamide
CAS Number: 316144-76-0[1]
Chemical Formula: C27H34N204

Molecular Weight: 466.57 g/mol

Introduction

N,N'-bis(3-acetylphenyl)nonanediamide is a chemical compound belonging to the class of
aromatic diamides. Its structure features a central nonanediamide core linking two 3-
acetylphenyl groups. While specific research on this particular molecule is not extensively
available in publicly accessible scientific literature, this guide provides a comprehensive
overview of its chemical nature, a hypothetical synthesis protocol based on established organic
chemistry principles, and general considerations for its characterization and potential biological
evaluation. This document is intended for researchers, scientists, and professionals in the field
of drug development and chemical synthesis.

Hypothetical Synthesis

The synthesis of N,N'-bis(3-acetylphenyl)nonanediamide can be conceptually approached
through the acylation of an amine with a diacyl chloride. A plausible synthetic route involves the

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b323586?utm_src=pdf-interest
https://www.benchchem.com/product/b323586?utm_src=pdf-body
https://www.chemicalbook.com/ProductChemicalPropertiesCB13495222_EN.htm
https://www.benchchem.com/product/b323586?utm_src=pdf-body
https://www.benchchem.com/product/b323586?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b323586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

reaction of 3-aminoacetophenone with nonanedioyl dichloride.

Reaction Scheme:
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Y Y
N,N'-bis(3-acetylphenyl)nonanediamide

2 x HCI

Click to download full resolution via product page

Figure 1: Hypothetical reaction scheme for the synthesis of N,N'-bis(3-
acetylphenyl)nonanediamide.

Experimental Protocol

Materials:

3-Aminoacetophenone[2][3]

Nonanedioyl dichloride (Azelaoyl chloride)

Anhydrous dichloromethane (DCM)

Triethylamine (TEA) or other suitable base
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o Saturated sodium bicarbonate solution
e Brine (saturated sodium chloride solution)
e Anhydrous magnesium sulfate or sodium sulfate

o Standard laboratory glassware and equipment (round-bottom flask, dropping funnel,
magnetic stirrer, etc.)

 Inert atmosphere (e.g., nitrogen or argon)
Procedure:

e Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere, dissolve 3-
aminoacetophenone (2.0 equivalents) and triethylamine (2.2 equivalents) in anhydrous
dichloromethane.

» Addition of Acyl Chloride: Cool the solution to O °C using an ice bath. Slowly add a solution of
nonanedioyl dichloride (1.0 equivalent) in anhydrous dichloromethane to the flask via a
dropping funnel with continuous stirring.

o Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-24
hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Workup:
o Quench the reaction by adding water.

o Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCI, saturated
sodium bicarbonate solution, and brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

o Filter the drying agent and concentrate the organic solvent under reduced pressure using
a rotary evaporator.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
system (e.g., ethanol/water or ethyl acetate/hexane) or by column chromatography on silica
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gel.

Characterization

The structure and purity of the synthesized N,N'-bis(3-acetylphenyl)nonanediamide would be
confirmed using standard analytical techniques.

Analytical Technique Expected Observations

Peaks corresponding to aromatic protons of the

3-acetylphenyl groups, amide N-H protons, and

1H NMR _ . o
aliphatic protons of the nonanediamide
backbone.
Resonances for the carbonyl carbons of the
13C NMR acetyl and amide groups, aromatic carbons, and

aliphatic carbons of the diamide chain.

Characteristic absorption bands for N-H
stretching (around 3300 cm-1), C=0 stretching
of the ketone (around 1680 cm-1), and C=0

stretching of the amide (around 1650 cm-1).

FT-IR Spectroscopy

M Spect . A molecular ion peak corresponding to the
ass Spectrometry .
calculated molecular weight of the compound.

] ] A sharp melting point range, indicating the purity
Melting Point
of the compound.

Potential Biological and Pharmacological Relevance

While no specific biological activities for N,N'-bis(3-acetylphenyl)nonanediamide are
reported in the literature, the general class of aromatic amides and polyamides are of interest
in medicinal chemistry and materials science. Compounds with similar structural motifs have
been investigated for a variety of biological activities. For instance, derivatives of acetamide
have been explored for their potential antibacterial properties.

Further research would be required to determine if N,N'-bis(3-acetylphenyl)nonanediamide
exhibits any significant biological effects. This would typically involve a workflow of in vitro and
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In vivo screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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